3-(4-bromo-1H-indol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C15H14BrN3OS
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 3-(4-bromoindol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C15H14BrN3OS/c1-10-9-17-15(21-10)18-14(20)6-8-19-7-5-11-12(16)3-2-4-13(11)19/h2-5,7,9H,6,8H2,1H3,(H,17,18,20)
• InChI Key: WMVNZFBXVJZNIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CCN2C=CC3=C2C=CC=C3Br

Description

3-(4-Bromo-1H-indol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is a bi-heterocyclic hybrid molecule comprising a 4-bromoindole and a 5-methylthiazole moiety linked via a propanamide bridge. This involves coupling 5-methyl-1,3-thiazol-2-amine with 3-bromopropanoyl chloride to form the electrophilic intermediate 3b, followed by reaction with nucleophilic heterocyclic components (e.g., oxadiazole-thiols) .

Biological Activity

3-(4-bromo-1H-indol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide, with the CAS number 1219560-24-3, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its structure, biological properties, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{14}BrN_{3}OS$, with a molecular weight of 364.3 g/mol. The presence of both indole and thiazole moieties contributes to its diverse biological activities.

Property	Value
Common Name	3-(4-bromo-1H-indol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
CAS Number	1219560-24-3
Molecular Formula	C15H14BrN3OS
Molecular Weight	364.3 g/mol

Antiviral Activity

Recent studies have indicated that compounds containing indole and thiazole structures exhibit significant antiviral properties. For instance, derivatives similar to our compound have been shown to inhibit the activity of RNA polymerases in viruses such as Hepatitis C Virus (HCV). Specifically, certain thiazole derivatives demonstrated IC50 values below 35 μM against HCV NS5B polymerase, suggesting that modifications at the indole or thiazole positions can enhance antiviral efficacy .

Anticancer Potential

The anticancer activity of thiazole-containing compounds has been well documented. Research indicates that compounds with similar structural features to 3-(4-bromo-1H-indol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide exhibit cytotoxic effects against various cancer cell lines. For example, analogs have shown IC50 values ranging from 10 to 30 μM against human glioblastoma and melanoma cells . The mechanism often involves the induction of apoptosis and cell cycle arrest.

The proposed mechanisms for the biological activity of this compound include:

• Inhibition of Enzymatic Activity : Compounds have been shown to inhibit key enzymes involved in viral replication and cancer cell proliferation.
• Induction of Apoptosis : Many thiazole derivatives promote programmed cell death in cancer cells through the activation of apoptotic pathways.

Case Studies

Several case studies highlight the effectiveness of similar compounds:

• Study on Antiviral Activity : A study demonstrated that a thiazole derivative inhibited HCV NS5B polymerase with an IC50 value of 32.2 μM, showcasing the potential for developing antiviral agents based on this scaffold .
• Anticancer Research : In vitro studies involving indole-thiazole hybrids reported significant cytotoxicity against A431 and Jurkat cells, with IC50 values below those of standard chemotherapeutics like doxorubicin .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The target compound shares a propanamide-linked bi-heterocyclic framework with analogs such as 8a–h (). Key differences lie in the heterocyclic substituents:

• Oxadiazole-thiazole hybrids (8a–h) : These feature a 1,3,4-oxadiazole-2-thiol coupled to 3a or 3b (e.g., 8e : N-(5-methyl-1,3-thiazol-2-yl)-3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide) .

Table 1: Structural Comparison of Selected Analogs

Compound	Heterocycle 1	Heterocycle 2	Key Substituents	Molecular Formula
Target Compound	4-Bromoindole	5-Methylthiazole	Br, propanamide linker	C₁₅H₁₃BrN₄OS
8e	Phenyl-oxadiazole	5-Methylthiazole	Phenyl, propanamide linker	C₁₅H₁₄N₄O₂S₂
8g	4-Aminophenyl-oxadiazole	5-Methylthiazole	NH₂, propanamide linker	C₁₅H₁₅N₅O₂S₂
58 ()	5-Methoxy-3-methylindole	Thiophene-sulfonamide	Cl, SO₂, propanamide linker	C₂₄H₂₀Cl₂N₂O₅S₂

Alkaline Phosphatase (ALP) Inhibition

• Oxadiazole-thiazole hybrids (8a–h): Exhibit potent ALP inhibition, with IC₅₀ values ranging from 1.878 ± 0.07 mM (8d) to 2.12 ± 0.09 mM (8e). The 4-methylphenyl (8d) and 4-aminophenyl (8g) substituents enhance activity due to hydrophobic interactions and hydrogen bonding, respectively .
• Target compound : The 4-bromoindole group may improve lipophilicity and binding affinity compared to oxadiazole analogs, though direct ALP data are unavailable. Bromine’s electron-withdrawing effects could modulate electronic interactions with the enzyme active site.

Cytotoxicity and Druglikeness

• 8a–h demonstrated low cytotoxicity in preliminary assays, suggesting suitability as non-toxic drug candidates .
• The bromoindole moiety in the target compound may alter metabolic stability compared to oxadiazole-based analogs, warranting further ADMET studies.

Key Research Findings and Implications

Heterocyclic Substitution Drives Activity: The oxadiazole-thiazole hybrids (8a–h) highlight the importance of aryl group variations (e.g., methyl, amino, nitro) in modulating ALP inhibition . The target compound’s bromoindole may offer unique steric and electronic advantages.

Propanamide Linker Flexibility : The three-carbon chain in both the target compound and 8a–h allows optimal spatial arrangement for heterocycle-enzyme interactions .

Potential for Dual Targeting: Structural analogs like 58 () demonstrate the feasibility of incorporating sulfonamide or indole motifs for multi-target therapies, suggesting the target compound could be optimized for additional biological pathways.